Cas no 681132-02-5 (Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)-)
![Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)- structure](https://www.kuujia.com/scimg/cas/681132-02-5x500.png)
681132-02-5 structure
Product name:Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)-
CAS No:681132-02-5
MF:C21H21ClFNO3
MW:389.84774851799
CID:1724594
Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)-
- 1-Propanone, 2-(4-chlorophenoxy)-1-[4-(4-fluorobenzoyl)-1-piperidinyl]-
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- Inchi: 1S/C21H21ClFNO3/c1-14(27-19-8-4-17(22)5-9-19)21(26)24-12-10-16(11-13-24)20(25)15-2-6-18(23)7-3-15/h2-9,14,16H,10-13H2,1H3
- InChI Key: ZDRXQQOTTDEJQK-UHFFFAOYSA-N
- SMILES: C(N1CCC(C(=O)C2=CC=C(F)C=C2)CC1)(=O)C(OC1=CC=C(Cl)C=C1)C
Computed Properties
- Exact Mass: 389.11953
Experimental Properties
- Density: 1.268±0.06 g/cm3(Predicted)
- Boiling Point: 559.7±50.0 °C(Predicted)
- PSA: 46.61
- pka: -1.98±0.40(Predicted)
Piperidine, 1-[2-(4-chlorophenoxy)-1-oxopropyl]-4-(4-fluorobenzoyl)- Related Literature
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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3. Water
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Marie Jeffroy,Alain H. Fuchs,Anne Boutin Chem. Commun., 2008, 3275-3277
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Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
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